2-fluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C18H19FN2O4S/c1-25-15-8-6-14(7-9-15)21-12-13(10-18(21)22)11-20-26(23,24)17-5-3-2-4-16(17)19/h2-9,13,20H,10-12H2,1H3
• InChI Key: ZKAKPWYKRRRIOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(CC2=O)CNS(=O)(=O)C3=CC=CC=C3F
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol

Description

2-fluoro-N-((1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)benzenesulfonamide, also known as Compound 1, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research. It is a sulfonamide-based compound that contains a fluorine atom and a pyrrolidine ring, which are known to enhance the biological activity of small molecules.

Scientific Research Applications

Medicinal Chemistry and Bioactivity
The compound's derivatives, particularly those with modifications to the benzenesulfonamide moiety, have been studied for their potential as selective inhibitors in biochemical pathways. For example, derivatives of benzenesulfonamide have been explored for their inhibitory activities against cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. The introduction of a fluorine atom has been shown to increase the selectivity for COX-2 over COX-1, indicating the potential for developing anti-inflammatory drugs with fewer side effects (Hashimoto et al., 2002).

Fluorophores for Metal Ion Detection
Derivatives of the compound have been investigated for their fluorescence properties, particularly in the context of detecting metal ions like zinc (II). Studies have highlighted how modifications to the benzenesulfonamide core can affect the fluorescence response to Zn(II), providing insights into designing sensitive and selective sensors for metal ions in biological systems (Kimber et al., 2001).

Photodynamic Therapy for Cancer Treatment
The synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been reported. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them promising candidates for Type II photosensitizers in photodynamic therapy, a non-invasive treatment for cancer (Pişkin et al., 2020).

Material Science and Polymer Chemistry
In the field of material science, the fluorination of benzenesulfonamide derivatives has been explored to enhance the properties of polymers. For instance, fluorinated benzenesulfonamide has been incorporated into copolymers to study the impact on thermal stability and decomposition behavior, providing valuable insights for the development of materials with improved performance characteristics (Kharas et al., 2017).